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Compound of Interest

Compound Name: 1,3-Dimethyl-5-pyrazolone

Cat. No.: B118827 Get Quote

An In-depth Technical Guide to 1,3-Dimethyl-1H-pyrazol-5(4H)-one (CAS 2749-59-9)

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one, also known as

1,3-dimethyl-5-pyrazolone. This compound is a significant intermediate in the synthesis of

various biologically active molecules.

Chemical Identity
Identifier Value

CAS Number 2749-59-9[1][2]

IUPAC Name 2,5-dimethyl-4H-pyrazol-3-one[3]

Synonyms

2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one, 1,3-

Dimethyl-5-pyrazolinone, 1,3-Dimethyl-5-

pyrazolone[2]

Molecular Formula C₅H₈N₂O[1][2][4]

Molecular Weight 112.13 g/mol [1][2][4]

InChI Key NDELSWXIAJLWOU-UHFFFAOYSA-N[5]

SMILES CN1C(=O)CC(=N1)C[1]
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Physicochemical Properties
The physical and chemical data for 1,3-Dimethyl-1H-pyrazol-5(4H)-one are summarized below.

Property Value Reference

Physical Appearance
White to light red to green

crystalline powder
[3]

Melting Point 116 - 121 °C

Boiling Point 151.7 °C

Flash Point 45.5 °C

Solubility

Soluble in water, alcohol, and

chloroform. Slightly soluble in

benzene and xylene. Insoluble

in petroleum ether.

[6]

Storage
Store at 2°C - 8°C in a cool,

dark place.

Purity ≥98% [1]

Computational Data:

Property Value Reference

Topological Polar Surface Area

(TPSA)
32.67 Å² [1]

logP 0.2244 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 0 [1]

Experimental Protocols
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Synthesis
The most common and classical method for synthesizing 1,3-Dimethyl-1H-pyrazol-5(4H)-one is

through the cyclocondensation reaction of methyl hydrazine with ethyl acetoacetate.[3][7]

Reaction: Methyl hydrazine + Ethyl acetoacetate → 1,3-Dimethyl-1H-pyrazol-5(4H)-one +

Ethanol + Water

General Protocol:

Methyl hydrazine is reacted with ethyl acetoacetate, often in a solvent such as ethanol or

methanol.

The reaction mixture is typically heated under reflux for a period of 1 to 16 hours.[7]

The reaction can also be performed under solvent-free conditions.[7]

Upon completion, the product is isolated, often by cooling the reaction mixture to induce

crystallization, followed by filtration.

The crude product can be purified by recrystallization from a suitable solvent, such as

isopropanol.[6]

A variety of catalysts can be employed to improve reaction efficiency, including ionic liquids.[5]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a robust method for the determination

and quantification of 1,3-Dimethyl-1H-pyrazol-5(4H)-one.[6]

Typical HPLC Conditions:[6]

Column: C18 column (e.g., 250.0 mm × 4.6 mm, 5 µm particle size)

Mobile Phase: A mixture of methanol and water.

Detector: Diode-Array Detector (DAD) at a wavelength of 242 nm.

Flow Rate: 0.4 mL/min.
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Column Temperature: 35 °C.

This method has been shown to provide good separation and linearity for the quantification of

the compound.[6]

Applications and Biological Significance
1,3-Dimethyl-1H-pyrazol-5(4H)-one is a versatile building block in organic synthesis,

particularly for the preparation of dyes and pharmaceuticals.[8] Its derivatives have shown a

wide range of pharmacological activities, including analgesic, anti-inflammatory, anticancer, and

antimicrobial properties.[9] It also serves as an important intermediate in the synthesis of

agrochemicals like pesticides and herbicides.[9] In analytical chemistry, it is utilized in

spectrophotometric methods for the determination of metal ions.[8]

Visualizations
Synthetic Pathway and Applications
The following diagram illustrates the primary synthetic route to 1,3-Dimethyl-1H-pyrazol-5(4H)-

one and its subsequent use as a precursor for various classes of biologically active

compounds.
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Synthesis and Applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one
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Caption: Synthetic pathway and applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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